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Compound of Interest

Compound Name: (2,6-Dibromopyridin-4-yl)methanol

Cat. No.: B2750484

Comprehensive Safety & Handling Guide: (2,6-
Dibromopyridin-4-yl)methanol

As a Senior Application Scientist, my primary goal is to empower your research by ensuring the
highest standards of safety and operational excellence. This guide moves beyond a simple
checklist, offering a deep dive into the safe handling, use, and disposal of (2,6-
Dibromopyridin-4-yl)methanol. Understanding the why behind each safety protocol is critical
to fostering a robust safety culture and achieving reliable, reproducible results. This document
is structured to provide immediate, actionable intelligence for your laboratory operations.

Hazard Identification: A Proactive Approach to
Safety

(2,6-Dibromopyridin-4-yl)methanol (CAS No. 223463-02-3) is a halogenated pyridine
derivative.[1] While comprehensive toxicological data is not available for this specific
compound, its known hazard classifications provide a clear directive for safe handling. The
primary hazards are associated with irritation and acute toxicity if ingested.

A thorough risk assessment is the foundation of any safe laboratory procedure. Before handling
this compound, every researcher must internalize its potential hazards.
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Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

" . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.

The GHS pictogram associated with this compound is GHS07, indicating it is a health hazard
and irritant. This initial assessment logically dictates the necessary control measures,
beginning with engineering controls and culminating in the specific Personal Protective
Equipment (PPE) detailed below.

Risk Assessment & Control Workflow
Step 1: Identify Hazards
(H302, H315, H319, H335)

informs

Step 2: Assess Exposure Risk
(Inhalation, Dermal, Ocular)

dictates need for

Step 3: Implement Controls
(Engineering & Administrative)

supplements

Step 4: Select & Use PPE
(Primary Barrier for User)

Click to download full resolution via product page
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Caption: Risk Assessment Workflow for Chemical Handling.

Personal Protective Equipment (PPE): Your
Essential Barrier

PPE is the last line of defense after engineering and administrative controls have been
implemented. For (2,6-Dibromopyridin-4-yl)methanol, the selection of PPE is directly dictated
by its hazard profile.

Eye and Face Protection

Due to the H319 classification ("Causes serious eye irritation"), standard safety glasses are
insufficient.[2] Chemical splash goggles that form a complete seal around the eyes are
mandatory to protect against accidental splashes of solutions or contact with airborne solid
particles.[2]

o For routine use: Chemical splash goggles conforming to EN166 (EU) or ANSI Z87.1 (US)
standards.[3]

o For large quantities or significant splash risk: A full-face shield should be worn in addition to
chemical splash goggles.[4][5]

Skin and Body Protection

Direct contact can cause skin irritation (H315). Therefore, comprehensive skin protection is
non-negotiable.

o Gloves: Nitrile gloves are the standard recommendation for incidental contact with aromatic
and halogenated compounds.[4][6] Always check the manufacturer's compatibility chart for
the specific solvents being used. Before use, gloves must be inspected for any signs of
degradation or puncture.[3] Employ the proper glove removal technique to avoid
contaminating your skin.[3]

o Lab Coat: A flame-resistant lab coat with full-length sleeves is required to protect against
spills and contamination of personal clothing. Ensure the lab coat is fully buttoned.
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o Footwear: Closed-toe shoes are mandatory. Do not wear perforated shoes or sandals in the
laboratory.[4]

Respiratory Protection

The primary defense against respiratory irritation (H335) is to handle this compound within a
certified chemical fume hood.[4][7] This engineering control is designed to capture and exhaust
vapors and fine particulates at the source.

o Standard Operations: All handling of (2,6-Dibromopyridin-4-yl)methanol solid and its
solutions must be performed inside a functioning chemical fume hood.[7]

o Emergency or High-Concentration Scenarios: If engineering controls fail or in the event of a
large spill, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[4]
For such events, only trained personnel should respond.

Summary of Mandatory PPE

Rationale (Based on

Protection Type Specification
Hazard Code)
Chemical Splash Goggles Protects against serious eye
Eye/Face o
(sealed) irritation (H319).[2]
Chemical-Resistant Nitrile Prevents skin irritation (H315).
Hands
Gloves [6]
Protects skin and clothing from
Body Full-Length Lab Coat

contamination.[6]

] Prevents inhalation and
) Chemical Fume Hood ) o
Respiratory ) ] respiratory irritation (H335).[4]
(Engineering Control) 7]

Operational Plan: From Vial to Waste

A structured workflow minimizes risk. The following protocols are designed to guide the user
through common laboratory manipulations of (2,6-Dibromopyridin-4-yl)methanol.
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Standard Handling Workflow

1. Preparation
- Verify fume hood function
- Don all required PPE

2. Weighing
- Use anti-static weigh boat
- Tare balance
- Transfer solid carefully

3. Solubilization
- Add solvent to vessel
- Transfer solid to solvent
- Mix as required

4. Decontamination & Cleanup
- Clean spatula/surfaces
- Segregate waste

5. Storage
- Seal primary container
- Store at 2-8°C, dry

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling.

Protocol 1: Weighing and Aliquoting the Solid
Compound

* Preparation: Ensure the chemical fume hood is operational. Clear the work area of any
unnecessary items. Don all PPE as specified in the table above.
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» Equipment: Place an analytical balance inside the fume hood if possible. If not, weigh the
compound in the hood and quickly transfer it to the balance, minimizing time outside the
ventilated space. Use an anti-static weigh boat.

o Transfer: Use a dedicated, clean spatula to carefully transfer the required amount of solid
from the stock bottle to the weigh boat. Avoid generating dust.

o Cleanup: Promptly and securely close the primary container. Decontaminate the spatula and
any affected surfaces. Dispose of the weigh boat in the designated solid halogenated waste
container.

Protocol 2: First Aid and Emergency Response

In the event of an exposure, immediate and correct action is crucial.[8]

Exposure Route First Aid Procedure

Immediately move the affected person to fresh
Inhalation air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[9][10]

Immediately remove all contaminated clothing.
) [10] Wash the affected area with soap and
Skin Contact .
plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[3][11]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open.[8] Remove contact lenses if present and
easy to do.[10] Seek immediate medical

attention from an ophthalmologist.[8]

Do NOT induce vomiting.[9] Rinse the mouth
) thoroughly with water. Never give anything by
Ingestion )
mouth to an unconscious person.[3] Seek

immediate medical attention.[11]

Disposal Plan: Responsible Lifecycle Management
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(2,6-Dibromopyridin-4-yl)methanol is a brominated organic compound. As such, it must be
disposed of as hazardous waste. Under no circumstances should it be disposed of down the
drain or in regular trash.[12][13]

o Solid Waste: All contaminated consumables (e.g., gloves, weigh boats, paper towels) and
un-used solid chemical must be placed in a clearly labeled container for Halogenated
Organic Solid Waste.[13]

e Liquid Waste: Solutions containing this compound must be collected in a sealed, properly
labeled container for Halogenated Organic Liquid Waste.[13]

o Regulatory Compliance: Waste disposal must adhere to local, state, and federal regulations.
[12] In the UK, this includes The Hazardous Waste Regulations 2005.[12] Ensure your
institution's Environmental Health & Safety (EHS) office provides specific guidance on waste
stream management.

By adhering to these detailed protocols, you not only protect yourself and your colleagues but
also ensure the integrity of your scientific work. This guide serves as a living document; always
consult the most recent Safety Data Sheet (SDS) and your institution's specific safety policies
before commencing any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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